2-Bromo-7-chloro-[1,2,4]triazolo[1,5-a]pyridine

• IUPAC Name: 2-bromo-7-chloro-[1,2,4]triazolo[1,5-a]pyridine
• InChI: InChI=1S/C6H3BrClN3/c7-6-9-5-3-4(8)1-2-11(5)10-6/h1-3H
• InChI Key: NWSBLAVOHHUKHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NC(=N2)Br)C=C1Cl
• Molecular Formula: C6H3BrClN3
• Molecular Weight: 232.46 g/mol
• CAS RN: 1504581-11-6

Description

“2-Bromo-7-chloro-[1,2,4]triazolo[1,5-a]pyridine” is a compound that belongs to the class of bicyclic N-heteroarenes known as [1,2,4]triazolo[1,5-a]pyrimidines. This class of compounds is known for its versatile bioactivities, including antibacterial, antiviral, and anticancer activities.

Synthesis Analysis

The synthesis of related compounds involves the cyclization of H-1,2,4-triazol-5-amine (A) and ethyl 4-chloro-3-oxobutanoate (B) in acetic acid (AcOH) to generate compound C, which is then converted to 7-chloro-5-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine (D) in phosphorus oxychloride (POCl3).

Molecular Structure Analysis

The [1,2,4]triazolo[1,5-a]pyrimidines, including “2-Bromo-7-chloro-[1,2,4]triazolo[1,5-a]pyridine”, are examples of aza-indolizines that have been described as aza-analogs of a delocalized 10-π electron system consisting of an electron-rich five-membered ring (6 π electrons) fused to an electron-deficient six-membered ring (4 π electrons).

Scientific Research Applications

• Scientific Field: Organic Chemistry and Pharmacology

  • Application Summary : The [1,2,4]triazolo[1,5-a]pyrimidine compound is the first triazolopyrimidine registered as a drug possessing antiproliferative activity in glioma cells and vascular smooth muscle cells (VSMCs). It’s used as a coronary vasodilator in the therapy of syndromes that may be influenced by immunomodulators.
  • Methods of Application : The synthesis of new [1,2,4]triazolo[1,5-c]pyrimidine derivatives from hypervalent iodine (IBD)-mediated oxidative cyclisation of aldehyde pyrimidinylhydrazones and consecutive Dimroth rearrangement in relatively good yields under very mild conditions.
  • Results or Outcomes : The [1,2,4]triazolo[1,5-a]pyrimidine compound has shown to have antiproliferative activity in glioma cells and vascular smooth muscle cells (VSMCs).

• Scientific Field: Medicinal Chemistry

  • Application Summary : Triazole compounds, including [1,2,4]triazolo[1,5-a]pyrimidine, are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities.
  • Methods of Application : The synthesis and pharmacological activities recorded in the current literature for triazole derivatives.
  • Results or Outcomes : Triazole nucleus is present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular.

• Scientific Field: Medicinal Chemistry

  • Application Summary : Triazole compounds, including [1,2,4]triazolo[1,5-a]pyrimidine, are found in numerous natural products exhibiting immense biological activities.
  • Methods of Application : The synthesis and pharmacological activities recorded in the current literature for triazole derivatives.
  • Results or Outcomes : Triazole nucleus is present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular.

• Scientific Field: Organic Chemistry

  • Application Summary : A catalyst-free, additive-free, and eco-friendly method for synthesizing 1,2,4-triazolo [1,5- a ]pyridines under microwave conditions has been established.
  • Methods of Application : This tandem reaction involves the use of enaminonitriles and benzohydrazides, a transamidation mechanism followed by nucleophilic addition with nitrile, and subsequent condensation to yield the target compound in a short reaction time.
  • Results or Outcomes : The methodology demonstrates a broad substrate scope and good functional group tolerance, resulting in the formation of products in good-to-excellent yields.

• Scientific Field: Pharmacology

  • Application Summary : The discovery of trazodone, a [1,2,4]-triazolopyridine, as a selective serotonin reuptake inhibitor, and its approval for the treatment of depression, has stimulated interest in triazolopyri-dines in general.
  • Methods of Application : The synthesis and pharmacological activities recorded in the current literature for triazole derivatives.
  • Results or Outcomes : Trazodone, a [1,2,4]-triazolopyridine, is used for the treatment of depression.

• Scientific Field: Medicinal Chemistry
  • Application Summary : Fatty acid-binding proteins (FABPs) isoforms, FABP4 and FABP5, have been recognized as potential therapeutic targets for some disorders, such as dyslipidemia, coronary heart disease, and diabetes.
  • Methods of Application : The synthesis and pharmacological activities recorded in the current literature for triazole derivatives.
  • Results or Outcomes : Improvement in hybrid molecules in the design of new entities by substituting different pharmacophores in one structure that lead to compounds with increased antimicrobial action.

Future Directions

The future directions for “2-Bromo-7-chloro-[1,2,4]triazolo[1,5-a]pyridine” and related compounds could involve further exploration of their versatile bioactivities and potential applications in medicinal chemistry.